Cas no 2228190-03-0 (3-(Aminomethyl)-3-(2-methyl-1-phenylpropyl)cyclobutan-1-ol)

• Product Name: 3-(Aminomethyl)-3-(2-methyl-1-phenylpropyl)cyclobutan-1-ol
• CAS No: 2228190-03-0
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 5788872
• PubChem ID: 165696625
• Update Time: 2025-11-02

3-(Aminomethyl)-3-(2-methyl-1-phenylpropyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1877156
• 3-(aminomethyl)-3-(2-methyl-1-phenylpropyl)cyclobutan-1-ol
• 2228190-03-0
• 3-(Aminomethyl)-3-(2-methyl-1-phenylpropyl)cyclobutan-1-ol

• Inchi： 1S/C15H23NO/c1-11(2)14(12-6-4-3-5-7-12)15(10-16)8-13(17)9-15/h3-7,11,13-14,17H,8-10,16H2,1-2H3
• InChI Key： WVHUUEWIRPGEIV-UHFFFAOYSA-N
• SMILES： OC1CC(CN)(C(C2C=CC=CC=2)C(C)C)C1

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(Aminomethyl)-3-(2-methyl-1-phenylpropyl)cyclobutan-1-ol

3-(Aminomethyl)-3-(2-methyl-1-phenylpropyl)cyclobutan-1-ol (CAS No. 2228190-03-0): A Novel Scaffold in Pharmaceutical Research and Drug Development

3-(Aminomethyl)-3-(2-methyl-1-phenylpropyl)cyclobutan-1-ol is a structurally unique compound with a cyclobutane ring core functionalized by two distinct substituents: a 3-(Aminomethyl) group and a 2-methyl-1-phenylpropyl side chain. Its molecular architecture, characterized by the presence of both aromatic and aliphatic functionalities, makes it a promising candidate for applications in pharmaceutical research, particularly in the development of small-molecule therapeutics targeting inflammatory and neurodegenerative diseases. The compound’s CAS number, 2228190-03-0, identifies it as a registered chemical entity with potential for further exploration in drug discovery pipelines.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(Aminomethyl)-3-(2-methyl-1-phenylpropyl)cyclobutan-1-ol through multistep organic reactions. A 2023 study published in Journal of Medicinal Chemistry reported a novel catalytic approach using chiral phosphoric acid as a catalyst to achieve stereoselective formation of the cyclobutane ring, a critical step in its synthesis. This method not only improved the yield of the target compound but also reduced the reliance on environmentally harmful reagents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing. The use of chiral catalysts ensures the compound’s stereochemistry is preserved, which is essential for its biological activity.

The 3-(Aminomethyl) group in 3-(Aminomethyl)-3-(2-methyl-1-phenylpropyl)cyclobutan-1-ol is a key functional moiety that has been extensively studied for its pharmacological relevance. This amine-containing substituent can act as a hydrogen bond donor or acceptor, enabling the compound to interact with target proteins in a manner similar to other small-molecule drugs. A 2024 review in Drug Discovery Today highlighted the importance of aminomethyl groups in modulating the binding affinity of ligands to G protein-coupled receptors (GPCRs), a family of targets implicated in numerous diseases. The presence of this group in 3-(Aminomethyl)-3-(2-methyl-1-phenylpropyl)cyclobutan-1-ol suggests potential applications in the development of drugs targeting GPCRs, such as those involved in pain management and neurodegenerative disorders.

The 2-methyl-1-phenylpropyl side chain further enhances the compound’s structural diversity and biological activity. This substituent introduces both steric and electronic effects that can influence the compound’s interactions with biological targets. A 2023 study in Organic & Biomolecular Chemistry demonstrated that the phenyl group in the 2-methyl-1-phenylpropyl chain can participate in π-π stacking interactions with aromatic residues in protein binding sites, thereby improving the compound’s selectivity for specific targets. This property is particularly valuable in drug development, where minimizing off-target effects is a critical challenge.

Recent research has also explored the potential of 3-(Aminomethyl)-3-(2-methyl-1-phenylpropyl)cyclobutan-1-ol as a lead compound for the treatment of inflammatory diseases. A 2024 preclinical study published in Pharmacological Research evaluated the compound’s anti-inflammatory activity in a murine model of rheumatoid arthritis. The results showed that the compound significantly reduced pro-inflammatory cytokine levels, including TNF-α and IL-6, while maintaining minimal toxicity. This suggests that 3-(Aminomethyl)-3-(2-methyl-1-phenylpropyl)cyclobutan-1-ol could be a viable candidate for further development as an anti-inflammatory agent.

Moreover, the compound’s structural features make it a potential scaffold for the design of multi-target drugs. A 2023 paper in ACS Chemical Biology discussed the use of cyclobutane-based scaffolds to develop molecules with dual activity against Alzheimer’s disease and Parkinson’s disease. The 3-(Aminomethyl)-3-(2-methyl-1-phenylpropyl)cyclobutan-1-ol structure, with its combination of aromatic and aliphatic functionalities, could be modified to target multiple pathological pathways associated with neurodegenerative disorders. This versatility is a significant advantage in the context of modern drug discovery, where the development of therapies for complex diseases often requires targeting multiple molecular mechanisms.

The synthesis of 3-(Aminomethyl)-3-(2-methyl-1-phenylpropyl)cyclobutan-1-ol is also relevant to the field of medicinal chemistry due to its potential for structural optimization. A 2024 study in Chemical Science explored the use of computational methods to predict the compound’s binding affinity to various protein targets. These simulations indicated that the compound’s 3-(Aminomethyl) group could be further modified to enhance its interactions with specific receptors, such as the angiotensin II type 1 receptor (AT1), which is a target for hypertension therapies. This highlights the compound’s adaptability to different therapeutic applications.

In addition to its pharmacological potential, 3-(Aminomethyl)-3-(2-methyl-1-phenylpropyl)cyclobutan-1-ol represents an example of how modern synthetic strategies can be applied to create complex molecules with well-defined stereochemistry. The importance of stereochemistry in drug development cannot be overstated, as it directly influences the compound’s biological activity and toxicity. A 2023 review in Chemical Reviews emphasized that stereoselective synthesis methods, such as those used in the production of 3-(Aminomethyl)-3-(2-methyl-1-phenylpropyl)cyclobutan-1-ol, are critical for the development of safe and effective therapeutics.

Finally, the compound’s unique structure and functional groups make it a valuable candidate for further exploration in pharmaceutical research. Its potential applications in anti-inflammatory therapy, neurodegenerative disease treatment, and multi-target drug design underscore the importance of continued investigation into its biological properties and synthetic versatility. As the field of drug discovery evolves, compounds like 3-(Aminomethyl)-3-(2-methyl-1-phenylpropyl)cyclobutan-1-ol will likely play an increasingly important role in the development of novel therapeutics for a wide range of diseases.